Cas no 959235-89-3 (4-(2,5-Difluorophenoxy)benzaldehyde)

• Product Name: 4-(2,5-Difluorophenoxy)benzaldehyde
• CAS No: 959235-89-3
• MF: C₁₃H₈F₂O₂
• MW: 234.198230743408
• CID: 5465749
• PubChem ID: 10823562
• Update Time: 2025-06-13

4-(2,5-Difluorophenoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-difluorophenoxy)benzaldehyde
• Z1117891631
• Benzaldehyde, 4-(2,5-difluorophenoxy)-
• 4-(2,5-Difluorophenoxy)benzaldehyde

• Inchi： 1S/C13H8F2O2/c14-10-3-6-12(15)13(7-10)17-11-4-1-9(8-16)2-5-11/h1-8H
• InChI Key： GIOSZYCQPHXAMA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC1C=CC(C=O)=CC=1)F

Computed Properties

• Exact Mass: 234.04923582 g/mol
• Monoisotopic Mass: 234.04923582 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 234.20
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(2,5-Difluorophenoxy)benzaldehyde

Professional Introduction to 4-(2,5-Difluorophenoxy)benzaldehyde (CAS No. 959235-89-3)

4-(2,5-Difluorophenoxy)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 959235-89-3, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both a benzaldehyde moiety and a difluorophenoxy group, which endows it with unique electronic and steric properties. The structural features of 4-(2,5-Difluorophenoxy)benzaldehyde make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The benzaldehyde component of this molecule is a well-known pharmacophore that has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. The aldehyde group, in particular, serves as a reactive site for further functionalization, enabling the synthesis of more complex derivatives. In contrast, the 2,5-Difluorophenoxy group introduces fluorine atoms into the aromatic ring, which can modulate the metabolic stability, lipophilicity, and binding affinity of the compound. Fluorine substitution is a common strategy in medicinal chemistry to enhance drug properties, and its incorporation into 4-(2,5-Difluorophenoxy)benzaldehyde suggests potential advantages in terms of pharmacokinetic behavior and target specificity.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of fluorinated compounds like 4-(2,5-Difluorophenoxy)benzaldehyde. These techniques allow researchers to predict how structural modifications will affect biological activity, thereby accelerating the drug discovery process. For instance, studies have shown that fluorinated aromatic aldehydes can exhibit enhanced binding to certain enzymes due to the electron-withdrawing nature of fluorine atoms. This property is particularly relevant in the context of developing inhibitors for therapeutic targets such as kinases and proteases.

In addition to its potential as an intermediate in drug synthesis, 4-(2,5-Difluorophenoxy)benzaldehyde has been explored in various research contexts. One notable area of interest is its role as a precursor in the synthesis of fluorinated heterocycles, which are known for their broad spectrum of biological activities. For example, researchers have utilized this compound to prepare derivatives with antimicrobial and anti-inflammatory properties. The versatility of 4-(2,5-Difluorophenoxy)benzaldehyde lies in its ability to serve as a building block for diverse chemical transformations, making it a valuable asset in synthetic organic chemistry.

The impact of fluorine substitution on the electronic properties of aromatic rings is another critical aspect that has been extensively studied. In 4-(2,5-Difluorophenoxy)benzaldehyde, the two fluorine atoms at the 2- and 5-positions create a strong electron-withdrawing effect through resonance and inductive mechanisms. This modulation can influence the reactivity of the benzaldehyde group and alter the overall pharmacological profile of the compound. Such structural features are often exploited to fine-tune interactions with biological targets, leading to improved drug efficacy and reduced side effects.

Current research trends indicate that compounds containing fluorine atoms are increasingly being investigated for their potential therapeutic applications. The use of 4-(2,5-Difluorophenoxy)benzaldehyde as a starting material aligns with this trend, as it provides access to structurally diverse molecules with tailored properties. For instance, recent studies have demonstrated its utility in generating novel analogs with enhanced bioavailability and selectivity for specific disease targets. These findings underscore the importance of fluorinated benzaldehydes in modern drug development.

The synthesis of 4-(2,5-Difluorophenoxy)benzaldehyde typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriately substituted phenols and formylating agents, followed by functional group transformations to introduce the desired fluorine atoms. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to explore this compound on both laboratory and industrial scales.

The safety profile of 4-(2,5-Difluorophenoxy)benzaldehyde is another important consideration in its application within pharmaceutical research. While preliminary studies suggest that this compound exhibits moderate toxicity at high concentrations, its low solubility in water may limit its systemic absorption under certain conditions. Further toxicological assessments are necessary to fully characterize its safety margins before considering clinical translation.

In conclusion,4-(2,5-Difluorophenoxy)benzaldehyde (CAS No. 959235-89-3) represents a fascinating example of how structural modification can enhance molecular properties for therapeutic purposes. Its unique combination of functional groups makes it a versatile tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for fluorinated aromatic compounds,4-(2,5-Difluorophenoxy)benzaldehyde is likely to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.